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Introduction

Hexadecyltrimethylammonium chloride (CTAC) is a cationic surfactant that plays a crucial
role as a capping and structure-directing agent in the synthesis of gold nanoparticles (AuUNPS).
Its amphipathic nature allows it to form micelles in aqueous solutions, which can control the
nucleation and growth of nanopatrticles, leading to various morphologies such as nanospheres,
nanorods, and nanocubes.[1][2][3] The positively charged headgroup of CTAC interacts with
the gold surface, providing colloidal stability and preventing aggregation.[4][5] This document
provides detailed protocols for the synthesis of different types of gold nanoparticles using
CTAC-based methods, along with key characterization data.

Key Applications

The unique properties of CTAC-capped AuNPs make them suitable for a range of applications
in research and drug development:

» Drug Delivery: The positive surface charge can facilitate interaction with negatively charged
cell membranes, although surface modification is often required to reduce cytotoxicity.[5][6]
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» Biosensing: The ability to conjugate biomolecules to the nanoparticle surface allows for the
development of sensitive and selective biosensors.[6][7]

» Photothermal Therapy: Anisotropic AUNPs, such as nanorods, exhibit strong surface
plasmon resonance in the near-infrared region, making them effective agents for
photothermal ablation of tumors.[5]

o Surface-Enhanced Raman Spectroscopy (SERS): Gold nanoparticles with sharp features,
often synthesized using CTAC, can significantly enhance Raman signals, enabling trace-
level detection of molecules.[2][3]

Experimental Protocols
Protocol 1: Synthesis of Spherical Gold Nanoparticles

This protocol describes a seed-mediated growth method to produce spherical gold
nanoparticles with controlled diameters.

Materials:

Gold (Ill) chloride trihydrate (HAuCla-3H20)

Hexadecyltrimethylammonium chloride (CTAC)

Sodium borohydride (NaBHa), ice-cold solution

L-Ascorbic acid

Deionized (DI) water

Procedure:

1. Seed Solution Preparation:

Prepare a 0.1 M CTAC solution in DI water.

In a flask, combine 10 mL of 0.1 M CTAC solution with a specific volume of 0.025 M HAuCla.
While vortexing, rapidly inject 450 L of freshly prepared, ice-cold 0.02 M NaBHa4 solution.[7]
The solution should turn a brownish-yellow color, indicating the formation of seed particles.

[7]
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» Allow the seed solution to age for at least 30 minutes at room temperature before use.
2. Growth Solution and Nanoparticle Growth:

e Prepare a growth solution containing 0.1 M CTAC, HAuCls, and a mild reducing agent like L-
ascorbic acid.

e Add a small volume of the aged seed solution to the growth solution under gentle stirring.

e The color of the solution will gradually change as the nanoparticles grow.

o The final size of the spherical nanoparticles can be controlled by adjusting the seed-to-gold
ion ratio.[1]

Workflow for Spherical Gold Nanopatrticle Synthesis
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Caption: Seed-mediated synthesis of spherical AUNPs.

Protocol 2: Synthesis of Gold Nanocubes

This protocol outlines a method for synthesizing gold nanocubes, where CTAC acts as a facet-
blocking agent.

Materials:
e Gold (Ill) chloride trihydrate (HAuCls-3H20)

o Hexadecyltrimethylammonium chloride (CTAC)
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Sodium borohydride (NaBHa4), ice-cold solution

Sodium bromide (NaBr)

L-Ascorbic acid

Deionized (DI) water

Procedure:

. Seed Solution Preparation:

Combine 0.025 M HAuCls and 0.1 M CTAC solution for a total volume of 10 mL.[7]
Add 450 pL of freshly prepared, ice-cold 0.02 M NaBHa4 solution while vortexing.[7]
A color change to lucent brown indicates seed formation.[7]

Incubate the seeds for 1 hour at room temperature (21 °C).[7]

. Growth of Nanocubes:

Prepare a growth solution consisting of 9.625 mL of 0.1 M CTAC, 250 pL of 0.01 M HAuCla,
10 pL of 0.01 M NaBr, and 90 pL of 0.04 M ascorbic acid.[7]

Add a small volume of the seed solution to the growth solution at 30 °C with shaking for 10
seconds.[7]

Allow the reaction to proceed for 8 minutes, during which the solution color will turn red/pink.
[7]

Centrifuge the solution to collect the nanocubes and redisperse them in DI water.[7]

Workflow for Gold Nanocube Synthesis
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Caption: Step-by-step workflow for gold nanocube synthesis.

Quantitative Data Summary

The following tables summarize typical quantitative data for gold nanopatrticles synthesized
using CTAC-based protocols. Note that these values can vary depending on the precise
experimental conditions.
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Nanoparticle Average Size LSPR Peak Zeta Potential
Reference
Type (nm) (nm) (mV)
Spherical AuNPs 50 ~530 +37.8 [4]
Gold Nanocubes - 541.3 - [7]
| Reagent Concentrations for Gold Nanocube Synthesis | | :--- | :--- | | Seed Solution | | | HAuCla

| 0.025 M || CTAC | 0.1 M | | NaBHa4 | 0.02 M | | Growth Solution | | | CTAC | 0.1 M | | HAUCla4 |
0.01 M || NaBr | 0.01 M | | Ascorbic Acid | 0.04 M | | Reference |[7] |

Mechanism of CTAC Action

CTAC plays a multifaceted role in the synthesis of gold nanopatrticles. As a cationic surfactant,
it forms a bilayer on the surface of the growing nanopatrticles, with the positively charged
headgroups oriented towards the aqueous solution.[4] This creates a positive surface charge,
leading to electrostatic repulsion between particles and ensuring colloidal stability.

In the synthesis of anisotropic nanoparticles like nanocubes and nanorods, CTAC, often in
conjunction with other ions like bromide, acts as a shape-directing agent. It is believed that
CTAC preferentially adsorbs to specific crystallographic facets of the gold nanocrystals,
inhibiting growth on these faces and promoting growth on others.[3] This controlled growth
leads to the formation of non-spherical morphologies.

Proposed Mechanism of CTAC in Anisotropic Synthesis
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Caption: CTAC's role in directing anisotropic growth.

Conclusion

The use of hexadecyltrimethylammonium chloride in the synthesis of gold nanopatrticles
provides a versatile platform for producing a variety of nanoparticle morphologies with
controlled sizes. The protocols and data presented here offer a foundation for researchers to
develop and optimize AuNPs for their specific applications in drug development, diagnostics,
and beyond. Careful control of reaction parameters is essential for achieving reproducible and
high-quality nanopatrticles. Further surface modifications may be necessary to enhance
biocompatibility and for specific targeting applications.[6][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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